Cas no 327169-36-8 ((2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• CAS No: 327169-36-8
• MF: C₁₇H₁₁BrN₂S₂
• MW: 387.316640138626
• CID: 5811188
• PubChem ID: 5334145
• Update Time: 2025-05-25

(2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methyl-2-thienyl)acrylonitrile
• (2E)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, 4-(4-bromophenyl)-α-[(5-methyl-2-thienyl)methylene]-
• (Z)-2-(4-(4-bromophenyl)thiazol-2-yl)-3-(5-methylthiophen-2-yl)acrylonitrile
• AE-848/37018385
• 327169-36-8
• F0291-0351
• (Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile
• (2Z)-2-[4-(4-BROMOPHENYL)-1,3-THIAZOL-2-YL]-3-(5-METHYLTHIOPHEN-2-YL)PROP-2-ENENITRILE
• AKOS000551112
• (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile

• Inchi： 1S/C17H11BrN2S2/c1-11-2-7-15(22-11)8-13(9-19)17-20-16(10-21-17)12-3-5-14(18)6-4-12/h2-8,10H,1H3/b13-8-
• InChI Key： HTTGYAMMQNMQRD-JYRVWZFOSA-N
• SMILES： N1C(C2C=CC(Br)=CC=2)=CSC=1/C(/C#N)=C\C1=CC=C(C)S1

Computed Properties

• Exact Mass: 385.95470g/mol
• Monoisotopic Mass: 385.95470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 542.9±60.0 °C(Predicted)
• pka: -1.51±0.10(Predicted)

Additional information on (2Z)-2-4-(4-bromophenyl)-1,3-thiazol-2-yl-3-(5-methylthiophen-2-yl)prop-2-enenitrile

Recent Advances in the Study of (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile (CAS: 327169-36-8)

The compound (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile (CAS: 327169-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiazole and thiophene moieties, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile exhibits potent inhibitory activity against JAK2 and SYK kinases, which are critical mediators in autoimmune diseases. The study utilized molecular docking and kinetic assays to confirm the binding affinity and selectivity of the compound, paving the way for its potential use in treating rheumatoid arthritis and other inflammatory disorders.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in cancer therapy. A preprint article from BioRxiv (2024) highlighted its efficacy in inducing apoptosis in certain cancer cell lines, particularly those with overexpression of BCR-ABL fusion proteins. The researchers employed a combination of in vitro and in silico approaches to identify the compound's interaction with key apoptotic pathways, suggesting its potential as a targeted therapy for chronic myeloid leukemia (CML).

The synthetic accessibility of (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile has also been a focal point of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and reduces byproducts. The authors emphasized the use of palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis, which could facilitate large-scale production for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Ongoing research is exploring prodrug strategies and formulation enhancements to address these limitations.

In conclusion, (2Z)-2-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(5-methylthiophen-2-yl)prop-2-enenitrile (CAS: 327169-36-8) represents a promising candidate for multiple therapeutic applications, particularly in inflammation and oncology. Continued research efforts are expected to refine its pharmacological profile and advance its translation into clinical trials. The compound's unique structural features and versatile biological activities make it a valuable subject for future investigations in chemical biology and drug discovery.